Cas no 19064-64-3 (3,6-Dichloro-4-methylpyridazine)

• Product Name: 3,6-Dichloro-4-methylpyridazine
• CAS No: 19064-64-3
• Molecular Formula: C₅H₄Cl₂N₂
• Molecular Weight: 163.0047
• MDL: MFCD00006465
• CID: 51210
• PubChem ID: 87923

3,6-Dichloro-4-methylpyridazine Properties

Names and Identifiers

• 3,6-Dichloro-4-methylpyridazine
• 3,6-Dichloro-4-methyl-pyridazine
• 3,6-Dichlor-4-methyl-pyridazin
• 3,6-Dichloro-4-methyl-1,2-diazine
• 3,6-Dichloro-4-methylpyridazin
• 3,6-Dichloro-5-methylpyridazine
• 4-methyl-3,6-dichloropyridazine
• Pyridazine,3,6-dichloro-4-methyl
• BUTTPARK 47\04-25
• 3,6-Dichloro-4-Methy
• 3,6-Dichloro-4-Methyl-pyr...
• 3,6-Dichloro-4-methylpyridazine,97%
• 3,6-Dichloro-4-Methylpyridazine 97%
• Pyridazine, 3,6-dichloro-4-methyl-
• ROYHWGZNGMXQEU-UHFFFAOYSA-N
• NSC66367
• PubChem9497
• NCIOpen2_000190
• KSC495E6L
• Jsp003914
• Pyridazine,6-dichloro-4-methyl-
• 3,6-di chloro-4-methyl pyridazine
• SBB054550
• FT-0646975
• D4206
• NS00026231
• AM20090113
• AC-1777
• SY011916
• NSC 66367
• FT-0614753
• EN300-98593
• AS-5556
• 19064-64-3
• 3,6-Dichloro-4-methylpyridazine, 97%
• W-200190
• MFCD00006465
• Z1203161864
• 5XGB6YT2PH
• A4202
• CS-W016104
• HY-W015388
• ETHYL2-(2-PHENYL-1,3-THIAZOL-4-YL)BENZENECARBOXYLATE
• GEO-00993
• NSC-66367
• SCHEMBL103039
• AKOS002664409
• EINECS 242-794-3
• PB23168
• DTXSID10172560
• DB-031159
• DTXCID4095051
• Pyridazine, 3,6-dichloro-4-methyl-(8CI)(9CI)
• Pyridazine, 3,6-dichloro-4-methyl-(8CI)

• MDL： MFCD00006465
• InChIKey： ROYHWGZNGMXQEU-UHFFFAOYSA-N
• Inchi： 1S/C5H4Cl2N2/c1-3-2-4(6)8-9-5(3)7/h2H,1H3
• SMILES： ClC1C(C([H])([H])[H])=C([H])C(=NN=1)Cl
• BRN： 119573

Computed Properties

• Exact Mass: 161.97500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 161.975
• Heavy Atom Count: 9
• Complexity: 99
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 25.8

Experimental Properties

• LogP: 2.09180
• PSA: 25.78000
• Refractive Index: 1.6300 (estimate)
• Boiling Point: 151°C/21mmHg(lit.)
• Melting Point: 85.0 to 89.0 deg-C
• Flash Point: 149-151℃/21mm
• Color/Form: Pale-yellow to Yellow-brown Solid
• Solubility: Uncertain
• Density: 1.5462 (rough estimate)

3,6-Dichloro-4-methylpyridazine Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S22;S26;S36/37/39
• Safety Instruction： S26-S37/39-S36/37/39-S22
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

3,6-Dichloro-4-methylpyridazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%